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Compound of Interest

Compound Name: Basic red 76

Cat. No.: B109182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

Basic Red 76, a cationic azo dye. The information is tailored for researchers, scientists, and

professionals in drug development who may utilize this compound in their work, for example, as

a staining agent, a model compound for dye-protein interaction studies, or in the development

of diagnostic tools. This document summarizes key quantitative data, outlines the classical

synthesis protocol, and provides a visual representation of the synthesis workflow.

Core Physicochemical Data
The fundamental properties of Basic Red 76 are summarized in the table below for easy

reference and calculation.
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Property Value Source(s)

Chemical Formula C₂₀H₂₂ClN₃O₂ [1][2][3][4]

Molecular Weight 371.9 g/mol [1][2]

CAS Number 68391-30-0 [3][4][5]

Appearance Red powder [5]

Melting Point 200 °C [5]

Solubility Soluble in Water & Ethanol [2]

logP (Octanol-Water Partition

Coefficient)
-1.78 [5]

Synthesis of Basic Red 76: An Experimental
Protocol
The synthesis of Basic Red 76 is a classic example of azo dye formation, involving a two-step

process: diazotization of a primary aromatic amine followed by an azo coupling reaction with an

aromatic alcohol.[5][6] This process is a foundational technique in organic chemistry and is

relevant for researchers interested in synthesizing their own dyes or understanding the

chemistry of azo compounds.

Step 1: Diazotization of o-Anisidine
The first step involves the conversion of a primary aromatic amine, o-anisidine (2-

methoxyaniline), into a diazonium salt.[5][6] This reaction is typically carried out in a cold,

aqueous acidic solution with sodium nitrite.[5][6] The resulting diazonium salt is highly reactive

and is used immediately in the next step.

Step 2: Azo Coupling
The highly reactive diazonium salt is then quickly reacted with an aromatic alcohol, specifically

(7-hydroxy-2-naphthyl)trimethylammonium chloride, in an arylazo-dehydrogenation reaction.[5]

[6] This coupling reaction results in the formation of the azo dye, Basic Red 76.
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Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Basic Red 76.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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